Cas no 898788-27-7 ( )
structure
Product Name:
CAS No:898788-27-7
MF:C16H12ClF3O
MW:312.714094161987
CID:994338
PubChem ID:24726095
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
- 3-(4-CHLOROPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
- DTXSID00644488
- 898788-27-7
- AKOS016021966
- MFCD03843484
- 3-(4-Chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1-propanone
-
-
- MDL： MFCD03843484
- Inchi： 1S/C16H12ClF3O/c17-14-7-4-11(5-8-14)6-9-15(21)12-2-1-3-13(10-12)16(18,19)20/h1-5,7-8,10H,6,9H2
- InChI Key： OPFPOMNAPGTRMD-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=C(C(F)(F)F)C=1)=O
Computed Properties
- Exact Mass: 312.05300
- Monoisotopic Mass: 312.0528772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.283
- Boiling Point: 373.7°C at 760 mmHg
- Flash Point: 179.8°C
- Refractive Index: 1.53
- PSA: 17.07000
- LogP: 5.17430
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206233-1g |
3-(4-chlorophenyl)-3'-trifluoromethylpropiophenone |
898788-27-7 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206233-2g |
3-(4-chlorophenyl)-3'-trifluoromethylpropiophenone |
898788-27-7 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206233-5g |
3-(4-chlorophenyl)-3'-trifluoromethylpropiophenone |
898788-27-7 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782790-1g |
3-(4-Chlorophenyl)-3'-trifluoromethylpropiophenone |
898788-27-7 | 98% | 1g |
￥25245.00 | 2024-04-26 | |
| A2B Chem LLC | AH91440-1g |
3-(4-Chlorophenyl)-3'-trifluoromethylpropiophenone |
898788-27-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91440-2g |
3-(4-Chlorophenyl)-3'-trifluoromethylpropiophenone |
898788-27-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91440-5g |
3-(4-Chlorophenyl)-3'-trifluoromethylpropiophenone |
898788-27-7 | 97% | 5g |
$2291.00 | 2024-04-19 |
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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